(5E)-7-hydroperoxy-3,7-dimethylocta-1,5-dien-3-ol
Overview
Description
Linalool 7-hydroperoxide is linalool hydroperoxide where the hydroperoxy group is located at position 7 of the linalool skeleton; one of the two main allergenic hydroperoxides formed by autoxidation of linalool. It has a role as an allergen.
Scientific Research Applications
Monoterpene Glucosides Research
(5E)-7-Hydroperoxy-3,7-dimethylocta-1,5-dien-3-ol is related to monoterpene glucosides. In a study, new compounds including a variant of this molecule were isolated from Portulaca oleracea and analyzed for their structures and stereochemistries (Seo et al., 2004).
Linalool Oxidation Study
This compound is a product of linalool oxidation. A theoretical investigation detailed the pathways of hydroperoxide formation in linalool, a common fragrance, emphasizing the formation of 7-hydroperoxy-3,7-dimethyl-octa-1,5-diene-3-ol (Bäcktorp et al., 2006).
Allergen Formation in Fragrances
The potential of certain terpenes, like those found in linalool, to form allergenic allylic hydroperoxides has been explored. Research has focused on how these hydroperoxides, including (5E)-7-hydroperoxy-3,7-dimethylocta-1,5-dien-3-ol, could trigger immunotoxicity processes (Kao et al., 2011).
Hydroperoxide Role in Autoxidation
The role of hydroperoxides, particularly this compound, in the autoxidation of linalool and their potential as allergens has been investigated. This research highlights the formation and identification of various oxidation products including hydroperoxides (Sköld et al., 2004).
Monoterpene Peroxide Glycosides in Aster Scaber
A study on Aster Scaber identified new monoterpene peroxide glycosides, including variants of (5E)-7-hydroperoxy-3,7-dimethylocta-1,5-dien-3-ol. The structural and chemical analysis provided insight into the nature of these compounds (Jung et al., 2001).
properties
Product Name |
(5E)-7-hydroperoxy-3,7-dimethylocta-1,5-dien-3-ol |
|---|---|
Molecular Formula |
C10H18O3 |
Molecular Weight |
186.25 g/mol |
IUPAC Name |
(5E)-7-hydroperoxy-3,7-dimethylocta-1,5-dien-3-ol |
InChI |
InChI=1S/C10H18O3/c1-5-10(4,11)8-6-7-9(2,3)13-12/h5-7,11-12H,1,8H2,2-4H3/b7-6+ |
InChI Key |
KPPNFQDHKXOGMD-VOTSOKGWSA-N |
Isomeric SMILES |
CC(C)(/C=C/CC(C)(C=C)O)OO |
SMILES |
CC(C)(C=CCC(C)(C=C)O)OO |
Canonical SMILES |
CC(C)(C=CCC(C)(C=C)O)OO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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